Cas no 318247-39-1 (3-{3-[(benzenesulfonyl)methyl]-4-nitrophenyl}-1H-pyrazole)

• Product Name: 3-{3-[(benzenesulfonyl)methyl]-4-nitrophenyl}-1H-pyrazole
• CAS No: 318247-39-1
• CID: 4645416
• Update Time: 2025-06-14

3-{3-[(benzenesulfonyl)methyl]-4-nitrophenyl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-NITRO-3-[(PHENYLSULFONYL)METHYL]PHENYL)-1H-PYRAZOLE
• 2-NITRO-5-(1H-PYRAZOL-3-YL)BENZYL PHENYL SULFONE
• 3-{3-[(benzenesulfonyl)methyl]-4-nitrophenyl}-1H-pyrazole
• 1H-Pyrazole, 3-[4-nitro-3-[(phenylsulfonyl)methyl]phenyl]-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-{3-[(benzenesulfonyl)methyl]-4-nitrophenyl}-1H-pyrazole

Comprehensive Analysis of 3-{3-[(benzenesulfonyl)methyl]-4-nitrophenyl}-1H-pyrazole (CAS No. 318247-39-1): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 3-{3-[(benzenesulfonyl)methyl]-4-nitrophenyl}-1H-pyrazole (CAS No. 318247-39-1) has emerged as a compound of significant interest. This nitrophenyl-pyrazole derivative, characterized by its unique benzenesulfonyl functional group, exhibits a range of potential applications in medicinal chemistry and material science. Its molecular structure, featuring a pyrazole core linked to a nitrophenyl moiety, makes it a versatile intermediate for synthesizing more complex molecules.

The growing demand for heterocyclic compounds in drug discovery has placed 3-{3-[(benzenesulfonyl)methyl]-4-nitrophenyl}-1H-pyrazole under the spotlight. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors, a class of therapeutics targeting diseases like cancer and inflammatory disorders. Recent studies have explored its structure-activity relationships (SAR), revealing how modifications to the benzenesulfonyl group can influence biological activity.

From a synthetic chemistry perspective, the compound's nitro group offers valuable opportunities for further functionalization. This feature aligns with current trends in click chemistry and bioorthogonal reactions, where researchers seek efficient methods for building molecular complexity. The presence of both electron-withdrawing (nitro) and electron-donating (pyrazole) groups creates interesting electronic properties that could be exploited in photocatalysis or organic electronics applications.

In analytical chemistry, 318247-39-1 presents interesting challenges and opportunities. Its UV-Vis absorption spectrum, influenced by the conjugated nitrophenyl-pyrazole system, makes it potentially useful as a chromophoric probe. Recent advancements in HPLC method development for similar compounds suggest that this molecule could serve as a valuable reference standard for method validation in pharmaceutical analysis.

The compound's stability profile has become a topic of particular interest in pharmaceutical formulation research. Questions about its degradation pathways under various conditions (pH, temperature, light exposure) are frequently searched in scientific databases, reflecting the practical considerations of researchers working with this material. Preliminary studies indicate that the benzenesulfonyl group contributes to enhanced stability compared to simpler pyrazole derivatives.

Environmental chemists have begun examining the biodegradation potential of 3-{3-[(benzenesulfonyl)methyl]-4-nitrophenyl}-1H-pyrazole, particularly in light of increasing regulatory focus on green chemistry principles. The nitro group's fate during microbial metabolism and possible reduction pathways represent active areas of investigation, connecting this compound to broader discussions about sustainable chemical design.

In the context of computational chemistry, 318247-39-1 serves as an interesting case study for molecular docking simulations. The compound's moderate size and presence of multiple hydrogen bond acceptors make it suitable for evaluating new cheminformatics algorithms. Recent publications have used similar nitrophenyl-containing compounds to validate quantum mechanical calculations of electronic properties.

The patent landscape reveals growing commercial interest in pyrazole-sulfonyl derivatives, with 318247-39-1 appearing in several applications related to agrochemicals and material science additives. This aligns with search trends showing increased inquiries about specialty chemicals for niche applications. The compound's potential as a corrosion inhibitor or polymer modifier has been speculated in recent technical forums.

From a regulatory standpoint, the safety profile of 3-{3-[(benzenesulfonyl)methyl]-4-nitrophenyl}-1H-pyrazole remains an area requiring further study. While not classified as hazardous under current systems, proper laboratory handling procedures for nitroaromatic compounds should always be followed. This cautious approach reflects the broader pharmaceutical industry's emphasis on process safety and risk assessment for novel chemical entities.

The synthesis of 318247-39-1 typically involves multistep organic reactions starting from commercially available nitrophenyl precursors. Recent methodological improvements have focused on atom economy and catalytic processes, addressing the growing demand for sustainable synthesis routes. These developments make the compound more accessible for research purposes while minimizing environmental impact.

In conclusion, 3-{3-[(benzenesulfonyl)methyl]-4-nitrophenyl}-1H-pyrazole represents a fascinating intersection of multiple chemical disciplines. Its unique structural features continue to inspire research across medicinal chemistry, materials science, and analytical method development. As investigation into nitrogen-containing heterocycles expands, this compound will likely remain relevant to both academic and industrial researchers seeking innovative solutions to complex chemical challenges.